Cas no 94023-53-7 (3-Thiopheneacetic acid,2-methylpropyl ester)

• Product Name: 3-Thiopheneacetic acid,2-methylpropyl ester
• CAS No: 94023-53-7
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 809372
• PubChem ID: 3023341
• Update Time: 2025-04-19

3-Thiopheneacetic acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,2-methylpropyl ester
• 2-methylpropyl 2-thiophen-3-ylacetate
• isobutyl 3-thienylacetate
• EINECS 301-651-6
• DTXSID10240314
• NS00039921
• 94023-53-7

• Inchi： 1S/C10H14O2S/c1-8(2)6-12-10(11)5-9-3-4-13-7-9/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： DEPSFIADZHYHQA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(=O)OCC(C)C

Computed Properties

• Exact Mass: 198.071
• Monoisotopic Mass: 198.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.091
• Boiling Point: 259.7°Cat760mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.511